3-(2,4-Dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one

• CAS RN: 18594-20-2
• Molecular Formula: C15H14O3S
• Molecular Weight: 274.3 g/mol
• IUPAC Name: 3-(2,4-dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C15H14O3S/c1-17-12-7-5-11(14(10-12)18-2)6-8-13(16)15-4-3-9-19-15/h3-10H,1-2H3
• InChI Key: FSCVMQMQVJOKED-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)C=CC(=O)C2=CC=CS2)OC
• synonyms: 1-(2-THIENYL)-3-(2,4-DIMETHOXYPHENYL)-2-PROPEN-1-ONE

Description

3-(2,4-Dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one, also known as DMPT, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism Of Action

The exact mechanism of action of 3-(2,4-Dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one is not fully understood. However, studies have suggested that 3-(2,4-Dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one may act through various pathways, including the modulation of gene expression and the activation of certain signaling pathways.

Biochemical And Physiological Effects

3-(2,4-Dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one has been shown to have various biochemical and physiological effects, including the modulation of the immune response, the regulation of lipid metabolism, and the inhibition of oxidative stress. In addition, 3-(2,4-Dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one has been shown to have anti-inflammatory and analgesic effects.

Advantages And Limitations For Lab Experiments

3-(2,4-Dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one has several advantages for lab experiments, including its ease of synthesis, stability, and low toxicity. However, 3-(2,4-Dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one also has some limitations, including its limited solubility and the need for further studies to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for the study of 3-(2,4-Dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one. One area of interest is the development of novel materials using 3-(2,4-Dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one as a building block. Another area of interest is the study of 3-(2,4-Dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one's potential applications in medicine, particularly as an anti-inflammatory and analgesic agent. Further studies are also needed to fully understand the mechanism of action of 3-(2,4-Dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one and its potential applications in various fields.
In conclusion, 3-(2,4-Dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of 3-(2,4-Dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one and its applications in various fields.

Synthesis Methods

3-(2,4-Dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one can be synthesized through a multi-step process starting from 2,4-dimethoxybenzaldehyde and thiophene-2-carbaldehyde. The synthesis involves the use of reagents such as sodium hydride, potassium hydroxide, and acetic anhydride. The final product is obtained through purification and recrystallization.

Scientific Research Applications

3-(2,4-Dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one has been studied for its potential applications in various fields, including agriculture, medicine, and materials science. In agriculture, 3-(2,4-Dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one has been shown to improve the growth and feed efficiency of livestock. In medicine, 3-(2,4-Dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one has been studied for its potential use as an anti-inflammatory and analgesic agent. In materials science, 3-(2,4-Dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one has been used as a building block for the synthesis of novel materials with unique properties.